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Introduction Hydrogels are three-dimensional, hydrophilic polymer networks capable of

absorbing large quantities of water or biological fluids.[1] Their unique properties, such as

biocompatibility and tunable physical characteristics, make them ideal for a range of biomedical

applications, including drug delivery, tissue engineering, and wound healing.[2][3][4] Sodium

metaborate (NaBO₂), often used in its hydrated form or as its precursor sodium borate (borax),

is a widely employed crosslinking agent for forming physically reversible hydrogels.[5] This

crosslinking method is particularly effective for polymers containing vicinal diol groups, such as

poly(vinyl alcohol) (PVA) and natural polysaccharides like guar gum.[6][7]

The resulting borate-crosslinked hydrogels are dynamic and stimuli-responsive, exhibiting

properties like self-healing and pH-sensitivity.[8] The crosslinking occurs through a "di-diol"

complexation, where a borate ion forms a reversible covalent bond with two diol units from

different polymer chains.[6] This dynamic nature allows for injectability and adaptability to the

surrounding environment, which is highly advantageous for in-situ applications.[8] These

hydrogels are extensively studied for controlled drug release, as the release kinetics can be

modulated by factors like pH and the concentration of the crosslinker.[3][9]

Mechanism of Action: Borate Crosslinking
In an aqueous solution, sodium metaborate exists in equilibrium with the tetrahedral borate ion,

B(OH)₄⁻. This ion can react with polymers that possess hydroxyl (-OH) groups, particularly

those with 1,2- or 1,3-diol configurations. The crosslinking mechanism involves the formation of
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a boronate ester bond between one borate ion and two separate diol units on different polymer

chains. This creates a "di-diol" complex, effectively forming a three-dimensional network

structure that constitutes the hydrogel.[6] The reaction is reversible and sensitive to pH; lower

pH levels can disrupt the boronate ester bonds, leading to the dissolution of the hydrogel.

Caption: Borate ion crosslinking of polymer chains.

Application Notes
Sodium metaborate-crosslinked hydrogels are versatile platforms for various biomedical and

pharmaceutical applications.

Controlled Drug Delivery: The pH-responsive nature of the borate crosslinks makes these

hydrogels excellent candidates for controlled drug release systems.[9] For example, PVA-

borate hydrogels have been optimized for the oral delivery of drugs to the lower

gastrointestinal tract, where the pH is higher.[9] The porous network protects the

encapsulated drug from degradation while allowing for sustained release.[2] The release

profile can be tuned by adjusting the concentration of the polymer and the crosslinker.[9]

Tissue Engineering: These hydrogels can serve as scaffolds for tissue engineering due to

their biocompatibility and mechanical properties that can mimic soft tissues.[1][10] The ability

to form the gel in-situ under mild conditions is beneficial for encapsulating cells.[10]

Wound Healing: As wound dressings, hydrogels provide a moist environment conducive to

healing and can be loaded with antimicrobial agents for local delivery.[11][12]

Injectable Systems: The shear-thinning and self-healing properties of dynamically

crosslinked hydrogels allow them to be injected through a syringe.[4][8] Once injected, they

can reform their network structure, making them suitable for minimally invasive procedures.

[4]

Quantitative Data Summary
The properties of sodium metaborate-crosslinked hydrogels are highly dependent on their

formulation. The tables below summarize key quantitative data from the literature for two

common polymer systems.
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Table 1: Formulation and Drug Release Parameters for Poly(vinyl alcohol)-Sodium Borate

Hydrogels

Polymer
System

Crosslinker
Concentration

Key Findings Application Reference

Poly(vinyl
alcohol) (PVA)
with Sodium
Alginate

5, 10, 15, 20, or
25 wt%
Sodium
Alginate (with
PVA-borate
base)

Hydrogels with
20-25 wt%
sodium
alginate
exhibited
slower and
more
sustained dye
release in both
acidic (pH 3.0)
and alkaline
(pH 7.4)
solutions.

Controlled oral
drug delivery.

[9]

PVA
Borax (Sodium

Borate)

Forms a rigid

hydrogel from

concentrated

(e.g., 26 wt%)

aqueous

solutions of high

molecular weight

PVA (Mw =

145,000) without

a chemical

crosslinker, but

borax induces

crosslinking in

more dilute

solutions.

Self-healing

materials.
[13]
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| PVA | Triethanolamine borate | A 10 wt% PVA aqueous solution crosslinked by triethanolamine

borate resulted in a hydrogel with a swelling ratio close to 700%. | Adsorption of heavy metals. |

[14] |

Table 2: Rheological Properties of Guar Gum-Sodium Borate Hydrogels at 25 °C

Guar Gum
Concentration

Borax
Concentration

Storage
Modulus (G')

Key
Characteristic
s

Reference

0.5000 wt% 0.0625 wt% ~1 Pa
Weak gel
regime.

[7]

0.5000 wt% 0.1250 wt% ~10 Pa

Borax threshold

delineating weak

from strong gel

regimes.

[7]

0.5000 wt% 0.5000 wt% ~1000 Pa

Strong gel with

an extended,

load-bearing

network.

[7]

| 2 wt% | Variable | Highest storage modulus and compressive stress observed at this polymer

concentration. | Supramolecular hydrogels. |[15] |

Experimental Protocols
Protocol 1: Preparation of a Poly(vinyl alcohol) (PVA) -
Sodium Metaborate Hydrogel
This protocol describes the preparation of a basic PVA hydrogel crosslinked with sodium borate

(borax), a common source of borate ions for hydrogel formation.

Materials:

Poly(vinyl alcohol) (PVA), medium molecular weight (e.g., 89-98% hydrolyzed, Mw 85,000-

124,000)
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Sodium Borate Decahydrate (Na₂B₄O₇·10H₂O) or Sodium Metaborate (NaBO₂)

Deionized (DI) water

Magnetic stirrer and stir bar

Heating plate

Beakers and graduated cylinders

Molds (e.g., petri dish, custom molds)

Procedure:

PVA Solution Preparation:

Prepare a 5-10% (w/v) PVA solution. For example, to make 100 mL of a 10% solution,

weigh 10 g of PVA powder.

Add the PVA powder to 80 mL of DI water in a beaker while stirring continuously.

Heat the solution to 80-90 °C on a heating plate with continuous stirring. Maintain this

temperature until all PVA powder is completely dissolved (this may take 1-2 hours). The

solution should be clear and viscous.

Allow the PVA solution to cool to room temperature. Add DI water to reach the final volume

of 100 mL to compensate for evaporation.

Crosslinker Solution Preparation:

Prepare a 4% (w/v) sodium borate solution. For example, dissolve 4 g of sodium borate

decahydrate in 100 mL of DI water at room temperature. Stir until fully dissolved.

Hydrogel Formation:

Place a desired volume of the cooled PVA solution into a beaker or mold.
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Add the sodium borate solution to the PVA solution while stirring. A common starting ratio

is 10:1 (v/v) of PVA solution to borate solution.

Immediate crosslinking will occur, and the solution will rapidly form a gel. Stir briefly to

ensure homogeneity.

The hydrogel is now formed. It can be used for characterization or covered and stored at 4

°C to prevent dehydration.

Start

1. Prepare PVA Solution
(e.g., 10% w/v)

2. Heat to 90°C and Stir
Until Fully Dissolved

3. Cool PVA Solution
to Room Temperature

5. Add Borate Solution
to PVA Solution (e.g., 1:10 v/v)

4. Prepare Borate Solution
(e.g., 4% w/v)

6. Stir Briefly
(Immediate Gelation Occurs)

Hydrogel Formed

Click to download full resolution via product page

Caption: Workflow for PVA-Sodium Metaborate hydrogel preparation.

Protocol 2: Characterization of Hydrogel Properties
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A. Swelling Ratio Measurement:

Prepare a hydrogel sample of a known initial weight (W_initial).

Immerse the sample in a beaker containing a relevant buffer solution (e.g., phosphate-

buffered saline, pH 7.4).

At predetermined time intervals, remove the hydrogel, gently blot the surface with filter paper

to remove excess water, and record its weight (W_swollen).

Continue until the weight becomes constant (equilibrium swelling).

Calculate the swelling ratio (SR) using the formula: SR (%) = [(W_swollen - W_initial) /

W_initial] x 100

B. In-Vitro Drug Release Study:

Prepare drug-loaded hydrogels by adding the drug to the PVA solution before crosslinking.

Place a known amount of the drug-loaded hydrogel into a known volume of release medium

(e.g., PBS, pH 7.4) at 37 °C with gentle agitation.

At specific time points, withdraw a small aliquot of the release medium and replace it with an

equal volume of fresh medium to maintain sink conditions.

Analyze the concentration of the drug in the withdrawn aliquots using a suitable analytical

method (e.g., UV-Vis spectrophotometry).[9]

Calculate the cumulative percentage of drug released over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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